Cas no 885523-38-6 (Tert-butyl 4-ethyl-4-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-ethyl-4-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 885523-38-6
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• MDL: MFCD08062515
• CID: 2083622
• PubChem ID: 24728849
• Update Time: 2025-10-18

Tert-butyl 4-ethyl-4-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-4-ethyl-4-(hydroxymethyl)-piperidine
• 1-Boc-4-ethyl-4-(hydroxymethyl)piperidine
• tert-butyl 4-ethyl-4-(hydroxymethyl)piperidine-1-carboxylate
• GUPNVEXNNSRLFV-UHFFFAOYSA-N
• PB20237
• (1-Boc-4-ethyl-4-piperidyl)methanol
• MFCD08062515
• 885523-38-6
• AKOS025291177
• SY098413
• tert-butyl4-ethyl-4-(hydroxymethyl)piperidine-1-carboxylate
• AS-50543
• P10544
• DTXSID40646527
• CS-0048220
• EN300-4350256
• DB-077994
• SCHEMBL12884306
• Tert-butyl 4-ethyl-4-(hydroxymethyl)piperidine-1-carboxylate

• MDL： MFCD08062515
• Inchi： 1S/C13H25NO3/c1-5-13(10-15)6-8-14(9-7-13)11(16)17-12(2,3)4/h15H,5-10H2,1-4H3
• InChI Key： GUPNVEXNNSRLFV-UHFFFAOYSA-N
• SMILES： OCC1(CC)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 243.18344366g/mol
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 4-ethyl-4-(hydroxymethyl)piperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 4-ethyl-4-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 885523-38-6)

Tert-butyl 4-ethyl-4-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 885523-38-6) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structural features, including the piperidine ring and hydroxymethyl group, make it a valuable intermediate in the development of bioactive molecules. The compound’s tert-butyl carboxylate moiety enhances its stability, facilitating its use in multi-step synthetic processes. Researchers and industries increasingly focus on this compound due to its versatility in drug discovery and its role in optimizing pharmacokinetic properties.

In recent years, the demand for piperidine derivatives like Tert-butyl 4-ethyl-4-(hydroxymethyl)piperidine-1-carboxylate has surged, driven by advancements in medicinal chemistry. A trending topic in scientific communities is the exploration of N-heterocyclic compounds for their potential in treating neurological disorders and metabolic diseases. This compound’s hydroxymethyl functionality aligns with the growing interest in polar groups that improve solubility and bioavailability—a critical factor in modern drug design. Searches for "piperidine building blocks" or "carboxylate protectors in synthesis" often highlight its relevance.

The synthesis of Tert-butyl 4-ethyl-4-(hydroxymethyl)piperidine-1-carboxylate involves meticulous steps to ensure high purity and yield. Its CAS No. 885523-38-6 serves as a unique identifier in regulatory and commercial databases, streamlining procurement for laboratories. Environmental and safety considerations are also paramount; the compound’s non-hazardous profile under standard conditions makes it a preferred choice for sustainable chemistry initiatives. Discussions on "green synthesis intermediates" frequently reference such derivatives.

From an industrial perspective, Tert-butyl 4-ethyl-4-(hydroxymethyl)piperidine-1-carboxylate is pivotal in scaling up APIs (Active Pharmaceutical Ingredients). Its compatibility with Boc-protection strategies (tert-butoxycarbonyl) is particularly noteworthy, as this method is widely adopted to safeguard amine groups during complex reactions. Queries like "Boc-piperidine applications" or "ethyl-hydroxymethyl piperidine uses" reflect its technical significance. Additionally, the compound’s role in fragment-based drug discovery resonates with AI-driven molecular modeling trends, where researchers seek optimized scaffolds for target engagement.

In conclusion, Tert-butyl 4-ethyl-4-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 885523-38-6) embodies the intersection of innovation and practicality in organic chemistry. Its structural adaptability, coupled with rising interest in heterocyclic pharmacophores, ensures its continued prominence in both academic and industrial settings. As the scientific community prioritizes efficient and sustainable methodologies, this compound’s applications are poised to expand further, addressing unmet needs in therapeutic development.